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Compound of Interest

Compound Name: Thiophene, 2-ethyithio
CAS No.: 6911-35-9
Cat. No.: B13913431

Get Quote

A Note on Nomenclature: This guide focuses on 2-ethylthiophene, a compound where an ethyl
group (-CH2CHB3) is directly attached to a thiophene ring. The term "2-ethylthio thiophene"
would imply an ethylthio group (-S-CH2CH3) attached to the thiophene ring, a different
chemical entity. Publicly available scientific literature and chemical databases predominantly
feature data on 2-ethylthiophene, suggesting it is the compound of more common scientific and
commercial interest.

Introduction to 2-Ethylthiophene

2-Ethylthiophene is a substituted aromatic heterocyclic compound that serves as a valuable
building block in organic synthesis.[1] Its structure, consisting of a five-membered thiophene
ring with an ethyl group at the 2-position, imparts a unique combination of aromaticity and
reactivity.[2] This colorless to pale yellow liquid possesses a characteristic strong, unpleasant
odor.[2] While insoluble in water, it is soluble in common organic solvents like ethanol and
ether.[2]
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From a drug development perspective, the thiophene nucleus is a significant pharmacophore,
and its derivatives are integral to a wide array of therapeutic agents, exhibiting properties
ranging from anticancer to anti-inflammatory.[3][4] The functionalization of the thiophene ring,
as seen in 2-ethylthiophene, allows for the synthesis of more complex molecules with potential
biological activity.[4]

Molecular Structure and Weight

The fundamental characteristics of 2-ethylthiophene are defined by its molecular structure and
weight.

Molecular Structure

The structure of 2-ethylthiophene features a planar, five-membered thiophene ring, which is an
aromatic system due to the delocalization of six 1t-electrons. An ethyl group is attached to the
carbon atom at the 2-position of this ring.

dot graph 2_ethylthiophene_structure { layout=neato; node [shape=plaintext, fontname="Arial",
fontsize=12]; edge [fontname="Arial", fontsize=10];

Caption: 2D Molecular Structure of 2-Ethylthiophene.

Molecular Weight and Formula

The molecular and physical properties of 2-ethylthiophene are summarized in the table below.
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Property Value Source(s)
Molecular Formula C6H8S [1][5]
Molecular Weight 112.19 g/mol [1][5]

CAS Number 872-55-9 [1][5]
IUPAC Name 2-ethylthiophene [5]
SMILES CCC1=CcC=Cs1 [5]

InChi Key JCCCMAAJYSNBPR- (]

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical characteristics of 2-ethylthiophene are crucial for its handling,

storage, and application in synthesis.

Property Value Source(s)

Appearance Colorless to pale yellow liquid [2]
Strong, unpleasant, thiophene-

Odor ] [2][6]
like

, 0.991 - 0.998 g/cm? at 20-25

Density [1][6]
°C

Boiling Point 133-160 °C [11161[7]

Melting Point -97 °C [6]

Flash Point 21 °C (69-70 °F) [11[7]

Solubility in Water

Insoluble

[2]

Solubility in Organic Solvents

Soluble in ethanol, ether,

benzene

[2][6]

Refractive Index

1.510-1.516 at 20 °C

[7]
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Synthesis of 2-Ethylthiophene

The synthesis of 2-ethylthiophene can be approached through various established organic
chemistry methodologies. Thiophene itself is highly reactive towards electrophilic substitution,
primarily at the 2-position.[8]

Friedel-Crafts Acylation followed by Reduction

A common and illustrative synthetic route involves a two-step process:

o Friedel-Crafts Acylation: Thiophene reacts with an acylating agent, such as acetyl chloride, in
the presence of a Lewis acid catalyst (e.g., stannic chloride) to form 2-acetylthiophene.[9]
Stannic chloride is often preferred over aluminum chloride to minimize polymerization of the
thiophene ring.[9]

e Reduction: The resulting ketone, 2-acetylthiophene, is then reduced to the corresponding
alkyl group. Standard reduction methods like the Wolff-Kishner or Clemmensen reduction
can be employed to convert the acetyl group to an ethyl group.

dot graph synthesis_workflow { rankdir=LR; node [shape=box, style=rounded,
fontname="Arial", fontsize=10, fillcolor="#F1F3F4", style="filled, rounded"]; edge
[fontname="Arial", fontsize=10];

Caption: General workflow for the synthesis of 2-ethylthiophene.

Chemical Reactivity and Applications

The reactivity of 2-ethylthiophene is largely dictated by the electron-rich thiophene ring. The
ethyl group is a weak activating group and directs further electrophilic substitution to the vacant
positions on the ring, primarily the 5-position.

Electrophilic Substitution

Like thiophene, 2-ethylthiophene readily undergoes electrophilic substitution reactions such
as halogenation, nitration, and sulfonation.[8][10] These reactions provide pathways to a variety
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of substituted thiophenes, which are valuable intermediates in medicinal chemistry and
materials science.[3][4]

Applications in Drug Development and Materials
Science

Thiophene derivatives are a cornerstone in the development of numerous pharmaceuticals.[3]
[4] 2-Ethylthiophene serves as a precursor to more complex molecules that may exhibit
biological activity. The thiophene ring is a bioisostere of the benzene ring and is often
incorporated into drug candidates to modulate their pharmacokinetic and pharmacodynamic
properties.[4]

In the realm of materials science, thiophene-based compounds are used in the synthesis of
conducting polymers and organic light-emitting diodes (OLEDSs).[3] The ability to functionalize
the thiophene ring allows for the fine-tuning of the electronic and optical properties of these
materials.

Safety and Handling

2-Ethylthiophene is a hazardous chemical and requires careful handling in a laboratory setting.

Hazard Identification

o Flammability: It is a highly flammable liquid and vapor.[5][11]
o Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.[5]

e lIrritation: It causes skin and serious eye irritation, and may cause respiratory irritation.[1][11]

Recommended Handling Procedures

o Work in a well-ventilated area, preferably a chemical fume hood.
o Keep away from heat, sparks, open flames, and other ignition sources.[11]

o Use personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat.
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» Store in a tightly closed container in a cool, dry place away from oxidizing agents.[1][2]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2-ethylthiophene.

e 13C NMR: Spectral data for 2-ethylthiophene is available and can be used to confirm the
carbon framework of the molecule.[12]

o Mass Spectrometry: The mass spectrum of 2-ethylthiophene shows a molecular ion peak
corresponding to its molecular weight, aiding in its identification.[13]

» IR and UV/Visible Spectroscopy: Infrared and UV/Visible spectra provide information about
the functional groups and electronic transitions within the molecule, respectively.[13]

Conclusion

2-Ethylthiophene is a significant heterocyclic compound with a well-defined molecular structure
and a range of physicochemical properties that make it a useful intermediate in organic
synthesis. Its reactivity, centered on the thiophene ring, allows for the creation of a diverse
array of derivatives with potential applications in drug discovery and materials science. Due to
its hazardous nature, strict adherence to safety protocols is imperative when handling this
compound. The availability of comprehensive spectroscopic data facilitates its identification and
characterization in research and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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